Cas no 17364-00-0 (Butanoic acid, 2-hydroxy-1,3-propanediyl ester)

17364-00-0 structure
Product name:Butanoic acid, 2-hydroxy-1,3-propanediyl ester
Butanoic acid, 2-hydroxy-1,3-propanediyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2-hydroxy-1,3-propanediyl ester
- 1,3-dibutyrin
- Glycerin α,α'-dibutyrate
- 1,3-Bis(butyryloxy)-2-propanol
- Dibutyric acid 2-hydroxytrimethylene ester
- Dibutyric acid 2-hydroxy-1,3-propanediyl ester
- 2-hydroxypropane-1,3-diyl dibutanoate
- SCHEMBL3031373
- Butyric acid, diester with propane-1,2,3-triol
- 2-hydroxypropane-1,3-diyl dibutyrate
- NS00029312
- alpha-dibutyryn
- 1,3-dibutanoylglycerol
- DTXSID001030979
- dibutyrin
- 32648-01-4
- CHEBI:76540
- 1,3-dibutanoyloxy-2-propanol
- 1,3-dibutyrylglycerol
- 3-butyryloxy-2-hydroxypropyl butyrate
- 17364-00-0
- EINECS 251-139-0
- Q27146081
- Butanoic acid, diester with 1,2,3-propanetriol
- J3G
- (3-butanoyloxy-2-hydroxypropyl) butanoate
-
- Inchi: InChI=1S/C11H20O5/c1-3-5-10(13)15-7-9(12)8-16-11(14)6-4-2/h9,12H,3-8H2,1-2H3
- InChI Key: KBWFWZJNPVZRRG-UHFFFAOYSA-N
- SMILES: CCCC(=O)OCC(COC(=O)CCC)O
Computed Properties
- Exact Mass: 232.1311
- Monoisotopic Mass: 232.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- PSA: 72.83
Butanoic acid, 2-hydroxy-1,3-propanediyl ester Related Literature
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Valerio Giannellini,Massimo Bambagiotti-Alberti,Bruno Bruni,Massimo Di Vaira New J. Chem., 2006,30, 647-653
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